Cas no 1368568-81-3 (3-isocyanato-1H-pyrrole)

• Product Name: 3-isocyanato-1H-pyrrole
• CAS No: 1368568-81-3
• MF: C₅H₄N₂O
• MW: 108.09806060791
• MDL: MFCD21880016
• CID: 5602733
• PubChem ID: 57214241
• Update Time: 2023-09-01

3-isocyanato-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8995120
• 3-isocyanato-1H-pyrrole
• 1368568-81-3
• EN300-1843105

• MDL： MFCD21880016
• Inchi： 1S/C5H4N2O/c8-4-7-5-1-2-6-3-5/h1-3,6H
• InChI Key： XYQLLYQCFWNKBR-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CNC=1

Computed Properties

• Exact Mass: 108.032362755g/mol
• Monoisotopic Mass: 108.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 45.2Ų